Cas no 2137602-02-7 (1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2137602-02-7
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 6592523
• PubChem ID: 165482550
• Update Time: 2025-05-21

1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine
• 2137602-02-7
• 1-[(dimethyl-1,3-thiazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine
• EN300-1110318

• Inchi： 1S/C10H14N4S/c1-6-9(11)4-14(13-6)5-10-7(2)12-8(3)15-10/h4H,5,11H2,1-3H3
• InChI Key： IRYUUYKTUPCQCO-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85Ų

Additional information on 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2137602-02-7)

The compound 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2137602-02-7) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This compound features a unique structural framework combining a thiazole ring and a pyrazole moiety, which are both critical pharmacophores in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents, especially in the context of kinase-targeted therapies and anti-inflammatory drug development.

One of the key reasons behind the growing interest in 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine is its structural similarity to known bioactive molecules. The dimethylthiazole group, for instance, is often associated with enhanced metabolic stability and improved binding affinity in drug-receptor interactions. Meanwhile, the 3-methyl-1H-pyrazol-4-amine segment contributes to its potential as a hydrogen bond donor/acceptor, making it a versatile candidate for molecular docking studies and structure-activity relationship (SAR) analyses. These properties align with current trends in fragment-based drug design and computational chemistry, which are hot topics in pharmaceutical R&D.

In the realm of organic synthesis, CAS No. 2137602-02-7 serves as a valuable intermediate for constructing more complex architectures. Its synthetic utility lies in the reactivity of its amine functional group, which can undergo acylation, alkylation, or condensation reactions to yield derivatives with tailored properties. This adaptability makes it a focal point for researchers exploring green chemistry and catalytic transformations, areas that resonate with the global push for sustainable methodologies. Notably, the compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern laboratories.

From an industrial perspective, the demand for 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine is driven by its potential applications in agrochemicals and functional materials. For example, its structural motifs are being investigated for crop protection agents that target specific plant pathogens while minimizing environmental impact. Additionally, its electronic properties make it a candidate for organic semiconductors and photovoltaic materials, aligning with the surge in renewable energy research. These interdisciplinary applications underscore the compound’s versatility and relevance to contemporary scientific challenges.

Safety and regulatory considerations for CAS No. 2137602-02-7 are equally critical. While the compound is not classified as hazardous under current guidelines, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilated workspaces—are recommended during laboratory operations. Its stability under standard storage conditions (e.g., room temperature, inert atmosphere) further facilitates its adoption in both academic and industrial settings. As with any chemical substance, compliance with REACH and GHS regulations ensures responsible usage and disposal.

Looking ahead, the trajectory of 1-(dimethyl-1,3-thiazol-5-yl)methyl-3-methyl-1H-pyrazol-4-amine research is poised to expand, particularly in niche areas like precision medicine and smart materials. With advancements in high-throughput screening and AI-driven drug discovery, this compound could play a pivotal role in identifying novel therapeutics for diseases with unmet medical needs. Furthermore, its integration into nanotechnology applications—such as drug delivery systems or sensors—highlights its cross-disciplinary potential. For scientists and manufacturers alike, staying abreast of these developments will be key to leveraging its full capabilities.